3-(2-methyl-2H-indazol-4-yl)prop-2-yn-1-ol

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 3-(2-methylindazol-4-yl)prop-2-yn-1-ol
• InChI: InChI=1S/C11H10N2O/c1-13-8-10-9(5-3-7-14)4-2-6-11(10)12-13/h2,4,6,8,14H,7H2,1H3
• InChI Key: VAIDBXXMYSYAJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)C=CC=C2C#CCO

Description

3-(2-methyl-2H-indazol-4-yl)prop-2-yn-1-ol is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon gas atmosphere, a mixture of 4-bromo-2-methyl-2H-indazole (1.00 g, 4.74 mmol), propargyl alcohol (1.10 mL, 18.9 mmol) and bis(triphenylphosphine)palladium(II) dichloride (665 mg, 0.947 mmol) in triethylamine (47 mL) was stirred at 70° C. for 14 hr, and concentrated under reduced pressure. The residue was dissolved in ethyl acetate, and insoluble material was filtered off. The filtrate was washed with water and saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (NH, ethyl acetate/hexane=70/30→100/0) and the obtained crudely purified product was washed with ethyl acetate to give the title compound (403 mg, yield 46%).